Cas no 887344-14-1 (Methyl 4-propan-2-ylpyrrolidine-3-carboxylate)

Methyl 4-propan-2-ylpyrrolidine-3-carboxylate structure
887344-14-1 structure
Product Name:Methyl 4-propan-2-ylpyrrolidine-3-carboxylate
CAS No:887344-14-1
MF:C9H17NO2
MW:171.23678278923
CID:1934350
PubChem ID:3570565
Update Time:2025-04-21

Methyl 4-propan-2-ylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-propan-2-ylpyrrolidine-3-carboxylate
    • 4-ISOPROPYL-PYRROLIDINE-3-CARBOXYLIC ACID METHYL ESTER
    • 4-Isopropylpyrrolidine-3-carboxylic acid methyl ester
    • (+/-)-trans-Methyl 4-isopropylpyrrolidine-3-carboxylate
    • AC1MT67W
    • SureCN2450069
    • CTK6J1065
    • 34PE-M02-0
    • AG-A-76195
    • DB-358344
    • SCHEMBL2450069
    • DTXSID60393748
    • Methyl (3S,4S)-4-isopropylpyrrolidine-3-carboxylate
    • 1334406-73-3
    • 887344-14-1
    • Inchi: 1S/C9H17NO2/c1-6(2)7-4-10-5-8(7)9(11)12-3/h6-8,10H,4-5H2,1-3H3
    • InChI Key: HDCVOOMNEULPRD-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CNCC1C(C)C)=O

Computed Properties

  • Exact Mass: 171.125928785Da
  • Monoisotopic Mass: 171.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38.3Ų
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